Cas no 152473-68-2 (Acetic acid,2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide)
152473-68-2 structure
Product Name:Acetic acid,2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide
CAS No:152473-68-2
MF:C10H13N3OS
MW:223.294720411301
CID:151750
PubChem ID:3036149
Update Time:2025-04-19
Acetic acid,2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide
- 1-acetamido-3-(4-methylphenyl)thiourea
- 1-Acetyl-4-(4-tolyl)thiosemicarbazide
- 1-Acetyl-4-(para-tolyl)thiosemicarbazide
- 1-Attsc
- 2-acetyl-N-(4-methylphenyl)hydrazinecarbothioamide
- DTXSID90165031
- 152473-68-2
-
- Inchi: 1S/C10H13N3OS/c1-7-3-5-9(6-4-7)11-10(15)13-12-8(2)14/h3-6H,1-2H3,(H,12,14)(H2,11,13,15)
- InChI Key: AYSWCAAZWCKZCI-UHFFFAOYSA-N
- SMILES: S=C(NNC(C)=O)NC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 223.07809
- Monoisotopic Mass: 223.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- Density: 1.255
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.644
- PSA: 53.16
Acetic acid,2-[[(4-methylphenyl)amino]thioxomethyl]hydrazide Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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